
"Methyl 2-amino-5-(trifluoromethyl)nicotinate
safety data sheet"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 2-amino-5-

(trifluoromethyl)nicotinate

Cat. No.: B572583 Get Quote

An In-depth Technical Guide to the Safety of Methyl 2-amino-5-(trifluoromethyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety information for

Methyl 2-amino-5-(trifluoromethyl)nicotinate. It is intended for informational purposes for a

scientific audience and is not a substitute for a formal Safety Data Sheet (SDS) or a

comprehensive risk assessment. For detailed and certified safety information, please refer to

the SDS provided by a chemical supplier.

Introduction
Methyl 2-amino-5-(trifluoromethyl)nicotinate is a substituted pyridine derivative. Its

structure, featuring a trifluoromethyl group, suggests potential applications in medicinal

chemistry and materials science. As with any chemical compound, a thorough understanding of

its safety profile is paramount for handling and research purposes. This guide synthesizes

available data on the safety of this compound.

Chemical and Physical Properties
A summary of the key identification and physical properties of Methyl 2-amino-5-
(trifluoromethyl)nicotinate is presented in Table 1.
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Table 1: Chemical and Physical Properties

Property Value Reference

CAS Number 1227048-89-6 [1][2]

Molecular Formula C₈H₇F₃N₂O₂ [1][2]

Molecular Weight 220.15 g/mol [1][2]

Physical Form Solid [3]

Storage Store at 4°C, protect from light [1][2]

Hazard Identification and Classification
Based on available information from chemical suppliers, Methyl 2-amino-5-
(trifluoromethyl)nicotinate is classified as hazardous.[3] The GHS classification and

associated hazard statements are summarized in Table 2.

Table 2: GHS Hazard Classification

Classificati
on

Code Description Pictogram
Signal
Word

Reference

Acute Toxicity

(Oral),

Category 4

H302
Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning [3]

Skin

Sensitization,

Category 1

H317

May cause

an allergic

skin reaction

GHS07

(Exclamation

Mark)

Warning [3]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Toxicological Information
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Detailed toxicological studies for Methyl 2-amino-5-(trifluoromethyl)nicotinate are not

publicly available. The hazard classifications are based on data held by suppliers or derived

from computational models.

Acute Oral Toxicity
The classification of "Acute Toxicity (Oral), Category 4" (H302) indicates that the substance is

harmful if swallowed.[3] This classification is typically based on an LD50 (lethal dose, 50%)

value in a specific range, as defined by GHS criteria. However, the specific LD50 value for this

compound is not publicly available.

Skin Sensitization
The classification as a "Skin Sensitizer, Category 1" (H317) suggests that this compound can

cause an allergic skin reaction upon contact.[3] This is a significant hazard for laboratory

personnel, and appropriate personal protective equipment is crucial.

Experimental Protocols
Specific experimental protocols for the safety assessment of Methyl 2-amino-5-
(trifluoromethyl)nicotinate are not available in the public domain. However, standardized test

guidelines from the Organisation for Economic Co-operation and Development (OECD) are

typically used for the classification of chemicals.

General Protocol for Acute Oral Toxicity (OECD Test
Guideline 423)
This method involves a stepwise procedure with the use of a small number of animals per step.

The substance is administered orally to a group of animals at a defined dose. The presence or

absence of compound-related mortality determines the next step, which may involve testing at

a higher or lower dose. This approach allows for classification while minimizing animal use.[4]

Experimental Workflow: Acute Oral Toxicity (OECD 423)
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Start: Select Starting Dose Level

Administer single oral dose to 3 animals

Observe animals for mortality/morbidity (up to 14 days)

Mortality Assessment

Stop: Classify as low toxicity

No/low mortality

Stop: Classify based on mortality

High mortality

Dose next set of animals at a lower dose

Some mortality

Dose next set of animals at a higher dose

No mortality at starting dose

Click to download full resolution via product page

Caption: Workflow for the Acute Toxic Class Method (OECD 423).

General Protocol for In Vitro Skin Sensitization (OECD
Test Guideline 442D)
This guideline describes the ARE-Nrf2 luciferase test method, which is an in vitro assay. It is

based on the second key event in the adverse outcome pathway for skin sensitization, which

involves the activation of keratinocytes. The assay uses a human cell line to measure the

activation of the Keap1-Nrf2-ARE signaling pathway, which is a key response to electrophilic

substances that can act as skin sensitizers.[5][6]

Experimental Workflow: In Vitro Skin Sensitization (OECD 442D)
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Start: Prepare ARE-Nrf2 luciferase reporter cell line

Treat cells with test compound at various concentrations

Incubate for a defined period

Lyse cells and measure luciferase activity

Analyze data to determine induction of luciferase gene expression

Classify as sensitizer or non-sensitizer based on induction threshold

Molecular Initiating Event:
Covalent binding to skin proteins

Key Event 2:
Keratinocyte activation (e.g., ARE-Nrf2 pathway)

Key Event 3:
Dendritic cell activation and migration

Key Event 4:
T-cell proliferation and activation

Adverse Outcome:
Allergic Contact Dermatitis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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